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Compound of Interest

Compound Name: c-Fms-IN-13

Cat. No.: B8724323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
c-Fms, also known as Colony-Stimulating Factor-1 Receptor (CSF-1R), is a receptor tyrosine

kinase that plays a crucial role in the proliferation, differentiation, and survival of mononuclear

phagocytes.[1][2] Its dysregulation is implicated in various inflammatory diseases and cancers.

c-Fms-IN-13 is a potent and selective inhibitor of FMS kinase, with an IC₅₀ value of 17 nM,

making it a valuable tool for research and as a potential anti-inflammatory agent.[3][4][5] Proper

preparation of a stable and accurate stock solution is the first critical step for reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of c-Fms-IN-13 stock solutions.

c-Fms-IN-13: Mechanism of Action
The binding of the ligand, CSF-1, to the c-Fms receptor induces receptor dimerization and

autophosphorylation of tyrosine residues. This activation initiates downstream signaling

cascades that regulate cell survival and proliferation. c-Fms-IN-13 exerts its effect by inhibiting

this autophosphorylation, thereby blocking the downstream signaling pathway.
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Caption: Inhibition of the c-Fms signaling pathway by c-Fms-IN-13.

Quantitative Data Summary
The key chemical and physical properties of c-Fms-IN-13 are summarized below.
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Property Value Reference(s)

Molecular Formula C₂₂H₂₆N₄O₂ [3][4][5]

Molecular Weight 378.47 g/mol [3][4][5]

CAS Number 885704-58-5 [3][4][5]

Appearance Light yellow to yellow solid [3][4][5]

Solubility
Soluble in DMSO at 31.25

mg/mL (82.57 mM)
[3][4][5]

Storage (Solid) 4°C, protect from light [3][4][5]

Storage (In Solvent)

-20°C for up to 1 month

(protect from light)-80°C for up

to 6 months (protect from light)

[3][4][5]

Experimental Protocol: Stock Solution Preparation
Materials and Equipment

c-Fms-IN-13 solid powder

Dimethyl sulfoxide (DMSO), anhydrous, high-purity

Calibrated analytical balance

Sterile, polypropylene microcentrifuge tubes (amber or covered in foil)

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (recommended to aid dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
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Handle c-Fms-IN-13 in a well-ventilated area, wearing appropriate PPE. Refer to the Safety

Data Sheet (SDS) for comprehensive safety information.

Calculation for Stock Solution
To determine the mass of c-Fms-IN-13 required for a desired stock concentration and volume,

use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

Example Calculation (for a 10 mM stock solution in 1 mL of DMSO):

Mass (mg) = 10 mM × 1 mL × 378.47 g/mol

Mass (mg) = 3.7847 mg

Therefore, 3.78 mg of c-Fms-IN-13 is needed to prepare 1 mL of a 10 mM stock solution. A

pre-calculated solvent volume table for common concentrations is provided below.

Desired Stock
Concentration

Mass of c-Fms-IN-13 Volume of DMSO to Add

1 mM 1 mg 2.6422 mL

5 mM 1 mg 0.5284 mL

10 mM 1 mg 0.2642 mL

5 mM 5 mg 2.6422 mL

10 mM 5 mg 1.3211 mL

Data derived from manufacturer's information.[3][4][5]

Step-by-Step Procedure
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Start: Equilibrate c-Fms-IN-13
Powder to Room Temperature

1. Aseptically weigh the
required mass of powder.

2. Transfer powder to a
sterile, light-protected tube.

3. Add the calculated volume
of anhydrous DMSO.

4. Vortex thoroughly. Use an ultrasonic
bath if needed for full dissolution.

5. Aliquot into single-use volumes
in light-protected tubes.

6. Store at -20°C (1 month)
or -80°C (6 months).

End: Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for the preparation of c-Fms-IN-13 stock solution.
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Equilibration: Before opening, allow the vial of c-Fms-IN-13 powder to warm to room

temperature to prevent moisture condensation.

Weighing: Carefully weigh the desired amount of c-Fms-IN-13 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

powder. Using newly opened DMSO is recommended, as hygroscopic DMSO can negatively

impact solubility.[3][4][5]

Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, place the tube in an ultrasonic water bath for several minutes to

ensure complete dissolution.[3] Visually inspect the solution against a light source to confirm

there are no visible particulates.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile, light-protected (amber or foil-wrapped) tubes.[6][7]

Labeling and Storage: Clearly label all aliquots with the compound name, concentration, date

of preparation, and solvent. Store the aliquots protected from light at -80°C for long-term

stability (up to 6 months) or at -20°C for short-term use (up to 1 month).[3][4][5]

Application in Cell Culture
When preparing working solutions for cell-based assays, the stock solution should be further

diluted in culture medium. It is critical to maintain a low final concentration of DMSO, typically

not exceeding 0.1%, as higher concentrations can be cytotoxic or induce unintended cellular

effects like differentiation.[6][8] Always include a vehicle control (culture medium with the same

final concentration of DMSO) in your experiments to account for any solvent effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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